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Compound of Interest

Compound Name: ML163

Cat. No.: B1663221 Get Quote

For researchers, scientists, and drug development professionals handling ML163 (p38 MAP

Kinase Inhibitor VIII), a thorough understanding of proper disposal procedures is essential for

maintaining a safe and compliant laboratory environment. This guide provides detailed, step-

by-step instructions for the disposal of ML163, ensuring safety and adherence to regulatory

standards.

Core Safety and Disposal Information
ML163, with CAS Number 321351-00-2, is classified as a non-hazardous substance or mixture

according to its Safety Data Sheet (SDS).[1][2] This classification is the primary determinant for

its disposal. However, disposal procedures can be influenced by the form of the waste—

whether it is the pure compound or dissolved in a solvent.

Disposal of Pure ML163
If ML163 is in its pure, solid form and has not been contaminated with any hazardous

materials, it does not typically require special hazardous waste disposal. Standard laboratory

procedure for non-hazardous chemical waste should be followed. However, it is crucial to

consult your institution's specific waste management policies, as they may have unique

requirements.
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In a laboratory setting, ML163 is often dissolved in a solvent, such as DMSO or ethanol. In

these cases, the disposal method is dictated by the hazards of the solvent, not ML163 itself.

Key Disposal Steps:

Identify the Solvent: Determine the solvent used to dissolve ML163.

Consult the Solvent's SDS: Review the Safety Data Sheet for the solvent to understand its

specific hazards (e.g., flammability, toxicity).

Segregate Waste: Dispose of the ML163 solution in the appropriate hazardous waste

container designated for that type of solvent. For example, a solution of ML163 in ethanol

should be disposed of in a flammable waste container.

Labeling: Ensure the waste container is clearly and accurately labeled with its contents,

including the name of the solvent and the solute (ML163).

Arrange for Pickup: Follow your institution's procedures for the collection of hazardous

chemical waste.

Quantitative Data Summary
For quick reference, the key chemical and physical properties of ML163 are summarized in the

table below.

Property Value

CAS Number 321351-00-2

Molecular Formula C₂₀H₁₆BrClN₂O

Molecular Weight 415.71 g/mol

Form Solid

Color Yellow

Storage Temperature 2-8°C
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Experimental Protocols
While specific experimental protocols for the use of ML163 will vary by application, the disposal

portion of any experiment should adhere to the following general methodology:

Decontamination: At the conclusion of an experiment, decontaminate all surfaces and

equipment that have come into contact with ML163. If a hazardous solvent was used, the

decontamination materials (e.g., wipes, absorbent pads) must also be disposed of as

hazardous waste.

Empty Container Disposal: Empty containers that held pure ML163 can typically be disposed

of as regular laboratory glass or plastic waste, provided they are thoroughly rinsed. The

rinsate should be collected and disposed of as chemical waste, with the hazard classification

determined by the solvent used for rinsing.

Waste Manifest: For solutions disposed of as hazardous waste, ensure that all required

information is recorded on your laboratory's hazardous waste manifest for tracking and

compliance purposes.

ML163 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

ML163.
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Start: ML163 Waste

Is the waste pure ML163?

Dispose as non-hazardous
chemical waste per

institutional guidelines.

Yes

Identify the solvent.

No

End of Disposal Process

Is the solvent hazardous?

Dispose in designated
hazardous waste container

for that solvent class.

Yes

Dispose as non-hazardous
aqueous waste per

institutional guidelines.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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